Cas no 2247107-77-1 (Carbamic acid, N-6-azaspiro[3.5]non-9-yl-, 1,1-dimethylethyl ester, hydrochloride (1:1))

• Product Name: Carbamic acid, N-6-azaspiro[3.5]non-9-yl-, 1,1-dimethylethyl ester, hydrochloride (1:1)
• CAS No: 2247107-77-1
• MF: C₁₃H₂₅ClN₂O₂
• MW: 276.802802801132
• CID: 5453132
• Update Time: 2025-06-07

Carbamic acid, N-6-azaspiro[3.5]non-9-yl-, 1,1-dimethylethyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-6-azaspiro[3.5]non-9-yl-, 1,1-dimethylethyl ester, hydrochloride (1:1)

• Inchi： 1S/C13H24N2O2.ClH/c1-12(2,3)17-11(16)15-10-5-8-14-9-13(10)6-4-7-13;/h10,14H,4-9H2,1-3H3,(H,15,16);1H
• InChI Key： VJBUOWAQUUFCMH-UHFFFAOYSA-N
• SMILES： N(C1CCNCC21CCC2)C(=O)OC(C)(C)C.Cl

Additional information on Carbamic acid, N-6-azaspiro[3.5]non-9-yl-, 1,1-dimethylethyl ester, hydrochloride (1:1)

Introduction to Carbamic acid, N-6-azaspiro[3.5]non-9-yl-, 1,1-dimethylethyl ester, hydrochloride (1:1) (CAS No. 2247107-77-1)

Carbamic acid, N-6-azaspiro[3.5]non-9-yl-, 1,1-dimethylethyl ester, hydrochloride (1:1), with the CAS number 2247107-77-1, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a hydrochloride salt of a carbamic acid derivative, characterized by its unique spirocyclic structure and the presence of a tert-butyl ester group. The spirocyclic framework imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of Carbamic acid, N-6-azaspiro[3.5]non-9-yl-, 1,1-dimethylethyl ester, hydrochloride (1:1) is particularly noteworthy due to its potential for modulating specific biological targets. The spirocyclic core provides rigidity and conformational stability, which can enhance the compound's binding affinity to target proteins. Additionally, the tert-butyl ester group offers solubility and stability advantages, crucial for optimizing pharmacokinetic properties.

Recent studies have explored the pharmacological activities of Carbamic acid, N-6-azaspiro[3.5]non-9-yl-, 1,1-dimethylethyl ester, hydrochloride (1:1). One notable area of research is its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors involved in numerous physiological processes and are key targets for drug development. Preliminary data suggest that this compound can selectively interact with specific GPCRs, potentially offering therapeutic benefits in conditions such as neurodegenerative diseases and psychiatric disorders.

In addition to its GPCR modulation properties, Carbamic acid, N-6-azaspiro[3.5]non-9-yl-, 1,1-dimethylethyl ester, hydrochloride (1:1) has been investigated for its anti-inflammatory effects. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings indicate its potential utility in treating inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

The synthesis of Carbamic acid, N-6-azaspiro[3.5]non-9-yl-, 1,1-dimethylethyl ester, hydrochloride (1:1) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the spirocyclic core through intramolecular cyclization reactions and the subsequent functionalization to introduce the tert-butyl ester group. Advanced synthetic techniques such as transition-metal catalysis and organocatalysis have been employed to optimize these processes.

The physicochemical properties of Carbamic acid, N-6-azaspiro[3.5]non-9-yl-, 1,1-dimethylethyl ester, hydrochloride (1:1) have been extensively characterized using various analytical methods. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly used to determine its purity and molecular weight. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about its molecular structure and conformation.

Clinical trials are currently underway to evaluate the safety and efficacy of Carbamic acid, N-6-azaspiro[3.5]non-9-yl-, 1,1-dimethylethyl ester, hydrochloride (1:1) in human subjects. Early-phase trials have shown promising results in terms of tolerability and pharmacokinetic profiles. These studies are crucial for advancing our understanding of the compound's therapeutic potential and guiding its development into clinical applications.

In conclusion, Carbamic acid, N-6-azaspiro[3.5]non-9-yl-, 1,1-dimethylethyl ester, hydrochloride (1:1) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry.